Cas no 52497-29-7 ( )

• Product Name: &nbsp
• CAS No: 52497-29-7
• MF: C₂₀H₁₂Br₂O₂
• MW: 444.116084098816
• CID: 937019
• PubChem ID: 262960
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [4-(4-bromobenzoyl)phenyl]-(4-bromophenyl)methanone
• AC1L68N0
• AC1Q5DQE
• AR-1H8379
• benzene-1,4-diylbis[(4-bromophenyl)methanone]
• CTK1G9850
• NSC97076
• NSC-97076
• SureCN9126141
• HS-4041
• [4-(4-bromobenzoyl)phenyl](4-bromophenyl)methanone
• SCHEMBL9126141
• 1,4-bis-(4'bromobenzoyl) benzene
• 52497-29-7
• 1,4-Bis(4-bromobenzoyl)benzene
• DTXSID50294553
• 1,4-phenylenebis((4-bromophenyl)methanone)
•  

• Inchi： 1S/C20H12Br2O2/c21-17-9-5-15(6-10-17)19(23)13-1-2-14(4-3-13)20(24)16-7-11-18(22)12-8-16/h1-12H
• InChI Key： NLWHQOBLFPHATE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(C(C2C=CC(=CC=2)Br)=O)=CC=1)=O

Computed Properties

• Exact Mass: 441.92036
• Monoisotopic Mass: 441.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.597
• Boiling Point: 539°C at 760 mmHg
• Flash Point: 134.6°C
• Refractive Index: 1.648
• PSA: 34.14
• LogP: 5.67360